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Compound of Interest

Compound Name:
N-[(4-chlorophenyl)methyl]-2-

(ethylamino)acetamide

CAS No.: 743444-39-5

Cat. No.: B3281965

Get Quote

Executive Summary & Chemical Space Analysis[1]
2-(Ethylamino)acetamide (molecular formula:

) represents a privileged structural motif in medicinal chemistry, serving as a versatile
aminoacetamide scaffold.[1] While the parent molecule is often used as a synthetic
intermediate, its N-substituted derivatives exhibit potent biological activities, most notably in
neurology (anticonvulsant/nootropic) and inflammation (analgesic).[1]

This guide focuses on the "ethylamino-acetamide" pharmacophore, analyzing its predicted

activity based on Structure-Activity Relationship (SAR) data from structurally homologous

compounds (e.g., Lacosamide analogs, Piracetam derivatives, and substituted glycinamides).

[1]
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Therapeutic Area Predicted Activity Confidence
Mechanism of
Action (MoA)

Neurology
Anticonvulsant /

Neuroprotective
High

NMDA Receptor

Antagonism; Na⁺

Channel Blockade

Pain Management Analgesic Medium

COX-2 Inhibition;

Modulation of

Substance P

Infectious Disease Antimicrobial Low-Medium

Membrane disruption

(requires lipophilic N-

substitution)

Medicinal Chemistry & SAR Analysis
The biological efficacy of 2-(ethylamino)acetamide derivatives is governed by the electronic

and steric nature of substituents at the amide nitrogen (

) and the ethylamino nitrogen (

).

The Aminoacetamide Pharmacophore
The core structure consists of a polar amide head group linked to a basic amine via a

methylene bridge.

The Ethyl Group (

): Provides critical lipophilicity (

modulation) without excessive steric bulk, allowing the amine to fit into narrow binding
pockets (e.g., the glutamate binding site of NMDAR).

The Methylene Bridge: A spacer that maintains optimal distance (approx. 3.5 Å) between the

H-bond donor (amide NH) and the H-bond acceptor/cationic center (amine N).[1]

Critical SAR Rules
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Lipophilic Amide Substitution (

): Activity peaks when the amide nitrogen is substituted with a lipophilic aromatic ring (e.g.,
phenyl, benzyl). This mimics the hydrophobic domain found in many sodium channel
blockers.

Basic Nitrogen Integrity: The secondary amine of the ethylamino group is essential.

Converting this to a tertiary amine (e.g., diethylamino) often retains activity but alters

metabolic stability. Acylation of this nitrogen (forming a diamide) typically abolishes basicity

and switches activity profiles from receptor-binding to enzyme inhibition.[1]

Mechanism of Action: NMDAR Antagonism
The most significant predicted activity for 2-(ethylamino)acetamide derivatives is anticonvulsant

activity via NMDA Receptor (NMDAR) antagonism.[1] This mirrors the activity of ketamine

derivatives and amino-acetamide based antiepileptics.[1]

Mechanistic Pathway
The compound acts as a non-competitive channel blocker.

Binding: The protonated ethylamino group mimics the

-amino group of glutamate but binds within the ion channel pore (PCP site) rather than the
orthosteric site.

Blockade: It physically occludes the channel, preventing

influx during excessive neuronal firing (excitotoxicity).

Result: Prevention of seizure propagation and neuroprotection during ischemic events.

Signaling Pathway Diagram
The following diagram illustrates the blockade of the excitotoxic cascade.
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Caption: Figure 1. Proposed mechanism of NMDAR antagonism by 2-(ethylamino)acetamide

derivatives, preventing excitotoxic calcium influx.

Experimental Validation Protocols
To validate the predicted biological activity, the following standardized protocols should be

employed.

Chemical Synthesis Protocol
Objective: Synthesize N-phenyl-2-(ethylamino)acetamide (Model Compound).

Reagents:
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2-Chloro-N-phenylacetamide (Precursor)[1]

Ethylamine (70% aq. solution)

Potassium Carbonate (

)[1]

Acetonitrile (Solvent)[1][2][3][4]

Step-by-Step Methodology:

Preparation: Dissolve 10 mmol of 2-Chloro-N-phenylacetamide in 20 mL of acetonitrile in a

round-bottom flask.

Addition: Add 15 mmol of anhydrous

to the solution.

Amination: Dropwise add 12 mmol of ethylamine solution while stirring at

.

Reaction: Allow the mixture to warm to room temperature and reflux for 4–6 hours. Monitor

progress via TLC (Mobile phase: EtOAc/Hexane 1:1).

Work-up: Filter off the inorganic salts. Evaporate the solvent under reduced pressure.

Purification: Recrystallize the residue from ethanol/water to obtain the pure 2-

(ethylamino)acetamide derivative.

Synthesis Workflow Diagram

2-Chloro-N-phenylacetamide

Reflux in MeCN
(4-6 Hours)

Ethylamine + K2CO3

Filtration & Evaporation 2-(Ethylamino)acetamide
Derivative
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Click to download full resolution via product page

Caption: Figure 2. Nucleophilic substitution workflow for the synthesis of 2-

(ethylamino)acetamide derivatives.

In Vitro Anticonvulsant Screening (MES Test)
Objective: Evaluate protection against Maximal Electroshock Seizure (MES).

Subjects: Male albino mice (18–25 g).

Administration: Administer test compound (30, 100, 300 mg/kg i.p.) suspended in 0.5%

methylcellulose.

Induction: Apply corneal electrical stimulation (50 mA, 60 Hz, 0.2 s) 30 minutes post-

injection.

Endpoint: Record the presence or absence of tonic hindlimb extension (THE). Protection is

defined as the abolition of THE.

ADME & Toxicity Predictions
Using in silico modeling referenced against known acetamide drugs (e.g., Lacosamide), the

following pharmacokinetic profile is predicted:
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Parameter Prediction Implication

LogP 0.8 – 2.5

Good oral bioavailability;

crosses Blood-Brain Barrier

(BBB).[1]

Metabolism High Stability

The ethyl group is less prone

to rapid dealkylation than

methyl/propyl analogs.

Toxicity Low-Moderate

Potential for amide hydrolysis

in liver; generally low

hepatotoxicity predicted for

simple derivatives.[1]

Solubility High

The secondary amine provides

high water solubility as a

hydrochloride salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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